Cas no 1353945-60-4 (N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide)

• Product Name: N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide
• CAS No: 1353945-60-4
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 2163259
• Update Time: 2025-11-02

N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-ethyl)-piperidin-4-yl]-n-cyclopropyl-acetamide
• N-(1-(2-Aminoethyl)piperidin-4-yl)-N-cyclopropylacetamide
• N-[1-(2-aminoethyl)piperidin-4-yl]-N-cyclopropylacetamide
• AM92203
• N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide

• Inchi： 1S/C12H23N3O/c1-10(16)15(11-2-3-11)12-4-7-14(8-5-12)9-6-13/h11-12H,2-9,13H2,1H3
• InChI Key： KKWXJIGAHOBQFU-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1CCN(CCN)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide

N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide (CAS No. 1353945-60-4): A Comprehensive Overview

N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide (CAS No. 1353945-60-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both piperidine and cyclopropyl moieties in its structure makes it particularly interesting for drug discovery and development.

The molecular formula of N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide is C12H23N3O, with a molecular weight of 225.33 g/mol. Its structure combines a piperidine ring substituted with an aminoethyl group and an N-cyclopropyl acetamide functionality. This combination of structural elements contributes to its potential as a building block for more complex molecules, particularly in the development of central nervous system (CNS) targeted compounds.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, with many researchers focusing on their potential applications in neurological disorders. The N-cyclopropyl acetamide moiety, in particular, has been associated with improved metabolic stability and blood-brain barrier penetration, making CAS 1353945-60-4 a compound of interest for neurodegenerative disease research.

In the pharmaceutical industry, N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide has shown promise as a precursor in the synthesis of potential therapeutic agents. Its structural features allow for various modifications, enabling medicinal chemists to explore structure-activity relationships (SAR) in drug design. The compound's aminoethyl-piperidine component is particularly valuable for creating molecules with enhanced receptor binding properties.

The synthesis of CAS 1353945-60-4 typically involves multi-step organic reactions, starting from commercially available piperidine derivatives. The process often includes protection-deprotection strategies for the amine functionalities and careful control of reaction conditions to ensure high purity of the final product. Researchers have developed various synthetic routes to optimize yield and purity, with recent advancements focusing on greener chemistry approaches.

From a pharmacological perspective, compounds containing the N-cyclopropyl acetamide structure have demonstrated interesting biological activities. While N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide itself may not be biologically active, its derivatives have shown potential in modulating various neurotransmitter systems. This has led to increased research interest in its application for CNS disorders, aligning with current pharmaceutical trends targeting neurological conditions.

The physicochemical properties of CAS 1353945-60-4 make it suitable for various formulation approaches. Its moderate solubility in both aqueous and organic solvents allows for flexibility in drug development processes. Researchers are particularly interested in how these properties might influence the bioavailability of derived compounds, especially those intended for oral administration.

In analytical chemistry, N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide can be characterized using standard techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods are crucial for quality control during synthesis and for verifying the structure of derivatives. Recent advancements in analytical technologies have improved the detection and quantification of such compounds, even at trace levels.

The market for specialized chemical intermediates like CAS 1353945-60-4 has been growing steadily, driven by increased pharmaceutical R&D activities. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, catering to the needs of drug discovery programs. The demand is particularly strong in regions with active pharmaceutical innovation ecosystems.

Safety considerations for handling N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. Material safety data sheets provide detailed information about storage conditions and handling procedures for this chemical intermediate.

Future research directions for CAS 1353945-60-4 may explore its potential in creating novel drug candidates, particularly in areas of unmet medical need. The compound's versatility as a building block makes it valuable for combinatorial chemistry approaches and high-throughput screening programs. Additionally, there's growing interest in developing more sustainable synthetic routes for such intermediates.

For researchers working with N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide, proper documentation of experimental procedures and characterization data is essential. This facilitates reproducibility and supports intellectual property claims in pharmaceutical development. The compound's unique identifier (1353945-60-4) serves as an important reference in scientific literature and patent applications.

In conclusion, N-[1-(2-Amino-ethyl)-piperidin-4-yl]-N-cyclopropyl-acetamide represents an important chemical intermediate with significant potential in pharmaceutical research. Its structural features combine elements that are valuable for drug discovery, particularly in neurological applications. As research continues to explore new therapeutic avenues, compounds like CAS 1353945-60-4 will likely play increasingly important roles in medicinal chemistry innovation.